Cas no 881681-01-2 (Vonoprazan Fumarate)
Vonoprazan Fumarate structure
Product Name:Vonoprazan Fumarate
CAS No:881681-01-2
MF:C21H20FN3O6S
MW:461.463407516479
MDL:MFCD18633280
CID:1124188
PubChem ID:45375887
Update Time:2024-10-26
Vonoprazan Fumarate Chemical and Physical Properties
Names and Identifiers
-
- TAK438
- Vonoprazan fumarate
- 1-[5-(2-Fluorophenyl)-1-(3-pyridinylsulfonyl)-1H-pyrrol-3-yl]-N-m ethylmethanamine (2E)-2-butenedioate (1:1)
- Vonoprazan fumurate
- TAK 438
- 1-(5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)-N-methylmethanamine fumarate
- 4QW3X4AMLB
- 5-(2-Fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine (2E)-2-butenedioate
- 1H-Pyrrole-3-methanamine, 5-(2-fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-, 2-butenedioate (1:1)
- Vonoprazan monofumurate
- 1-[5-(2-Fluorophenyl)-1-(pyridin-3-ylsulf
- 5-(2-Fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine (2E)-2-butenedioate (1:1) (ACI)
- TAK 438 monofumarate
- Takecab
- Vocinti
- Vonoprazan Fumarate
-
- MDL: MFCD18633280
- Inchi: 1S/C17H16FN3O2S.C4H4O4/c1-19-10-13-9-17(15-6-2-3-7-16(15)18)21(12-13)24(22,23)14-5-4-8-20-11-14;5-3(6)1-2-4(7)8/h2-9,11-12,19H,10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
- InChI Key: ROGSHYHKHPCCJW-WLHGVMLRSA-N
- SMILES: C(/C(=O)O)=C\C(=O)O.S(C1C=NC=CC=1)(N1C=C(CNC)C=C1C1C=CC=CC=1F)(=O)=O
Computed Properties
- Exact Mass: 461.10600
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 629
- Topological Polar Surface Area: 147
Experimental Properties
- PSA: 146.97000
- LogP: 3.82910
Vonoprazan Fumarate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
Vonoprazan Fumarate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK963-100mg |
Vonoprazan Fumarate |
881681-01-2 | 97% | 100mg |
84CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK963-5g |
Vonoprazan Fumarate |
881681-01-2 | 97% | 5g |
1315CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK963-250mg |
Vonoprazan Fumarate |
881681-01-2 | 97% | 250mg |
165CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK963-1g |
Vonoprazan Fumarate |
881681-01-2 | 97% | 1g |
414CNY | 2021-05-08 | |
| Axon Medchem | 1971-5 mg |
TAK 438 |
881681-01-2 | 98% | 5mg |
€145.00 | 2023-07-10 | |
| Axon Medchem | 1971-25 mg |
TAK 438 |
881681-01-2 | 98% | 25mg |
€485.00 | 2023-07-10 | |
| ChemScence | CS-0746-100mg |
Vonoprazan Fumarate |
881681-01-2 | 99.94% | 100mg |
$50.0 | 2022-04-26 | |
| ChemScence | CS-0746-250mg |
Vonoprazan Fumarate |
881681-01-2 | 99.94% | 250mg |
$100.0 | 2022-04-26 | |
| ChemScence | CS-0746-500mg |
Vonoprazan Fumarate |
881681-01-2 | 99.94% | 500mg |
$170.0 | 2022-04-26 | |
| abcr | AB457904-1 g |
Vonoprazan fumarate, 95%; . |
881681-01-2 | 95% | 1g |
€138.50 | 2023-07-10 |
Vonoprazan Fumarate Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
881681-01-2 (Vonoprazan Fumarate) Related Products
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- 881677-11-8(4-Des-(N-Methyl)aminomethyl Vonoprazan-4-carboxaldehyde)
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